Cas no 1781565-53-4 (2-Bromo-3-fluoro-6-hydroxyphenylacetic acid)
1781565-53-4 structure
Product Name:2-Bromo-3-fluoro-6-hydroxyphenylacetic acid
CAS No:1781565-53-4
Molecular Formula:C8H6BrFO3
Molecular Weight:249.033845424652
CID:4973347
2-Bromo-3-fluoro-6-hydroxyphenylacetic acid Properties
Names and Identifiers
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- 2-Bromo-3-fluoro-6-hydroxyphenylacetic acid
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- InChIKey： XHWYQLXTXGJOKC-UHFFFAOYSA-N
- Inchi： 1S/C8H6BrFO3/c9-8-4(3-7(12)13)6(11)2-1-5(8)10/h1-2,11H,3H2,(H,12,13)
- SMILES： BrC1=C(C=CC(=C1CC(=O)O)O)F
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Rotatable Bond Count: 2
- Heavy Atom Count: 13
- Complexity: 200
- XLogP3: 1.8
- Topological Polar Surface Area: 57.5
2-Bromo-3-fluoro-6-hydroxyphenylacetic acid Pricemore >>
| Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013021841-250mg |
2-Bromo-3-fluoro-6-hydroxyphenylacetic acid |
1781565-53-4 | 97% | 250mg |
480.00 USD |
2-Bromo-3-fluoro-6-hydroxyphenylacetic acid Related Literature
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Jian-Qiu Zhang,Xin Wang,Teng Wang Green Chem., 2023,25, 9063-9068
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Nagamalleswara Rao Alluri,Venkateswaran Vivekananthan,Arunkumar Chandrasekhar,Sang-Jae Kim Nanoscale, 2018,10, 907-913
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6. Front cover
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Jingyang Li,Wei Jiang,Yang Lu,Chunbo Liu,Bo Hu CrystEngComm, 2022,24, 7447-7453
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Yajie Feng,Caishan Liu Soft Matter, 2019,15, 3008-3017
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Dhermendra K. Tiwari,Shin-ichi Tanaka,Yasushi Inouye,Keiko Yoshizawa,Tomonobu M. Watanabe Mol. BioSyst., 2010,6, 2325-2331
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Yuhui Tian,Qichun Zhang,Shanqing Zhang J. Mater. Chem. A, 2022,10, 12225-12234
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